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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983

For laboratory professionals engaged in research and development, ensuring safety during the
handling of chemical compounds is paramount. This document provides comprehensive,
procedural guidance for the safe handling and disposal of Pigment Red 146, designed to be
an immediate and essential resource for operational safety.

Hazard Identification and Personal Protective
Equipment (PPE)

Pigment Red 146 is a synthetic organic pigment.[1] While generally considered to have low
acute toxicity, it can cause irritation to the eyes, skin, and respiratory tract, particularly in its
powdered form due to the potential for dust formation.[1][2] Ingestion may also be harmful.[2]
Adherence to appropriate safety protocols is crucial to minimize exposure.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Tightly fitting safety goggles ) )
o , _ Protects against airborne dust
) with side-shields (conforming )
Eye/Face Protection particles that can cause eye
to EN 166 or NIOSH S
irritation.[2][4]

standards).[3]

Impermeable gloves (e.g., Prevents skin contact, which
Skin Protection nitrile rubber) and a lab coat or  may lead to irritation in
impervious clothing.[3][5][6] sensitive individuals.[2]

A NIOSH-approved dust mask Minimizes the inhalation of fine
Respiratory Protection or a half-mask respirator with a  pigment dust, which can irritate
particulate filter.[4][6][7] the respiratory tract.[1][2]

Operational Plan for Safe Handling

A systematic approach to handling Pigment Red 146 will mitigate the risks of exposure and

contamination.
Step-by-Step Handling Protocol:
e Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood or a space with local

o

exhaust ventilation.[2][5]

o

Confirm that an eyewash station and safety shower are readily accessible.[2]

[¢]

Cover the work surface with absorbent, disposable material.

[¢]

Don all required PPE before handling the pigment.[8]
» Weighing and Dispensing:
o Handle Pigment Red 146 as a powder.

o Minimize dust generation by opening containers carefully and avoiding rapid movements.

[2][4]
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o Use a dedicated scoop or spatula for transferring the pigment.

o Weigh the pigment in a draft-shielded balance or within a fume hood to contain any

airborne particles.

e In-Use:

o Keep the container tightly closed when not in use.[2][9]

o Avoid eating, drinking, or smoking in the laboratory area.[10]

o If creating a solution or suspension, add the pigment powder to the liquid slowly to prevent

splashing and aerosolization.

e Post-Handling:

o Thoroughly clean the work area using a wet wipe or a HEPA-filtered vacuum. Do not use

dry sweeping methods.[2][6]

o Wipe down the exterior of the pigment container before returning it to storage.

o Remove PPE in the correct order to avoid cross-contamination, and wash hands

thoroughly with soap and water.[10]

Chemical and Physical Properties

Property

Value

Chemical Formula

C33H27CIN4Oe[2]

Molecular Weight 611.04 g/mol [2][5]
Appearance Red Powder[2][9]
Odor Odorless[2][9]

Solubility in Water

Insoluble[6][9]

Density

~1.41 g/cm3[9]
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Safe Handling Workflow

Workflow for Safe Handling of Pigment Red 146

3. Cleanup & Storage 4. Final Steps

Wash Hands
Remove PPE }——{ Thoroughly

1. Preparation 2. Handling

Verify Ventiation Don Required PPE Carefully Weigh Perform Experimental Clean Work Area
(Fume Hood) (Goggles, Gloves, Lab Coat, Respirator) Prepare Work Surface 1 pigment Powder Work 1 (wet wipe/HEPA vac)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling Pigment
Red 146]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035983#personal-protective-equipment-for-handling-
pigment-red-146]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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